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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B12373802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Reactive Black 39 is a synthetic dye belonging to the dichlorotriazine class of reactive azo

dyes. These dyes are characterized by their ability to form covalent bonds with the hydroxyl

groups of cellulosic fibers, resulting in excellent wash fastness. This property makes them

widely used in the textile industry for dyeing and printing cotton and other cellulosic materials.

This technical guide provides a comprehensive overview of Reactive Black 39, including its

chemical identity, properties, and relevant technical information for research and development

purposes.

Chemical Identity and Synonyms
Reactive Black 39 is a complex disazo dye containing a dichlorotriazine reactive group. This

reactive moiety allows for the formation of a stable ether linkage with the cellulose polymer

under alkaline conditions.

Table 1: Synonyms and Alternative Names of C.I. Reactive Black 39
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Type Name

C.I. Name C.I. Reactive Black 39

C.I. Number 205071

CAS Number 68259-02-9[1]

IUPAC Name

Pentasodium 4-amino-6-[[5-[(4-amino-6-chloro-

1,3,5-triazin-2-yl)amino]-2-

sulfonatophenyl]azo]-3-[(2,5-

disulfonatophenyl)azo]-5-hydroxynaphthalene-

2,7-disulfonate[2]

Molecular Formula C₂₅H₁₄ClN₁₀Na₅O₁₆S₅

Molecular Weight 1021.16 g/mol [3]

Commercial Names

Apollocion Navy Blue P-N3G, Cibacron Black

ZP-2PD, Cibacron Navy P-G[3], Kayacion Blue

P-N 3G, Kayacion Blue P-N3G[4], Reactive

Navy PG[4], Reactofix Navy Blue H2R[4][5],

Reactive Navy Blue P2R[6]

Other Names C.I. 20507[4], Reactive Black 39 / P2R[7]

Physicochemical Properties
Table 2: Physicochemical Properties of C.I. Reactive Black 39
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Property Value Reference

Appearance Black Powder [8]

Solubility > 300 g/L in water

Chemical Stability
Stable under normal

temperatures and pressures.
[8]

Incompatibilities
Strong oxidizing agents, strong

reducing agents.
[8]

Hazardous Decomposition

Products

Irritating and toxic fumes and

gases upon combustion.
[8]

Synthesis
The manufacturing process for C.I. Reactive Black 39 involves a multi-step diazotization and

coupling process. The general synthesis pathway is as follows:

Diazotization: 2,4-Diaminobenzenesulfonic acid and 2-aminobenzene-1,4-disulfonic acid are

separately diazotized.

Coupling: The resulting diazonium salts are then coupled with 4-amino-5-

hydroxynaphthalene-2,7-disulfonic acid (H-acid) under both alkaline and acidic conditions.

Condensation: The intermediate product is then condensed with 2,4,6-trichloro-1,3,5-triazine

(cyanuric chloride).

Ammoniation: The final step involves ammoniation to yield the Reactive Black 39 dye.[3]

Experimental Protocols
General Protocol for Dyeing Cotton with Reactive Dyes
The following is a general procedure for the application of reactive dyes, such as Reactive
Black 39, to cotton fabric. The exact parameters may need to be optimized based on the

specific equipment and desired shade depth.

Materials:
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Cotton fabric, pre-scoured and bleached

Reactive Black 39

Glauber's salt (sodium sulfate) or common salt (sodium chloride)

Soda ash (sodium carbonate) or a suitable alkali

Anti-creasing agent

Sequestering agent

Acetic acid

Soaping agent

Procedure:

Dye Bath Preparation: The dye bath is prepared with the required amount of water. An anti-

creasing agent and a sequestering agent are added to improve the quality of the dyeing and

to soften the water, respectively.[2]

Exhaustion: The cotton fabric is introduced into the dye bath, and the calculated amount of

Glauber's salt or common salt is added. The salt acts as an electrolyte to promote the

exhaustion of the dye onto the fabric. The bath is agitated for a period to allow for even dye

uptake.[2]

Fixation: After the exhaustion phase, a pre-dissolved solution of soda ash or another suitable

alkali is added to the dye bath.[2] The alkali raises the pH of the bath, which catalyzes the

reaction between the reactive group of the dye and the hydroxyl groups of the cotton fibers,

forming a covalent bond. The temperature and time of this fixation step are critical for

achieving good color yield and fastness.

Rinsing and Neutralization: Following fixation, the dyed fabric is thoroughly rinsed with cold

water to remove unfixed dye and residual alkali. A neutralization step with dilute acetic acid is

then carried out.[2]
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Soaping: The fabric is then subjected to a hot soaping wash.[2] This step is crucial for

removing any hydrolyzed dye and improving the overall wash fastness and brightness of the

shade.

Final Rinsing and Drying: The fabric is given a final rinse and then dried.

Analytical Methods
High-Performance Liquid Chromatography (HPLC): HPLC is a key analytical technique for the

analysis of reactive dyes. It can be used to assess the purity of the dye, quantify the amount of

hydrolyzed dye, and monitor the dyeing process.[9] A common approach involves using a C18

reversed-phase column with a gradient elution system. The mobile phase often consists of a

buffer (e.g., ammonium dihydrogen phosphate) and an organic modifier (e.g., acetonitrile),

sometimes with an ion-pairing agent like tetrabutylammonium bromide.[10] Detection is

typically performed using a UV-Vis or diode-array detector at the wavelength of maximum

absorbance of the dye.[10][11]

UV-Visible Spectroscopy: UV-Vis spectroscopy is used to determine the absorption spectrum of

the dye and its maximum absorption wavelength (λmax). For a related dye, Reactive Black 5,

the λmax is reported to be 597 nm.[12][13] This technique is also valuable for quantifying the

concentration of the dye in solution and for monitoring decolorization studies.

Logical Relationships and Workflows
Dyeing Process Workflow
The following diagram illustrates the general workflow for dyeing cotton with Reactive Black
39.
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Caption: General workflow for the exhaust dyeing of cotton with Reactive Black 39.

Biological and Toxicological Information
Signaling Pathways
Currently, there is no specific information in the scientific literature detailing the interaction of

C.I. Reactive Black 39 with any biological signaling pathways. Dichlorotriazine dyes are

designed to react with hydroxyl groups, and while their primary target in industrial applications

is cellulose, the potential for off-target reactions with biological macromolecules containing

hydroxyl groups (such as proteins and nucleic acids) exists. However, without specific studies,

any discussion on their effects on signaling pathways would be speculative. Research into the

biological effects of this class of dyes is an area that warrants further investigation, particularly

concerning their potential for bioaccumulation and long-term exposure effects.
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Toxicological Data
The Material Safety Data Sheet (MSDS) for Reactive Black 39 indicates that it may be harmful

if swallowed and can cause eye, skin, and respiratory tract irritation.[8] It is also noted that

mutagenicity data has been reported, though specifics are not provided in the available

documents.[8]

Studies on other reactive azo dyes containing a chlorotriazine group have shown evidence of

genotoxicity. For instance, Reactive Red 120 has been shown to induce micronuclei in fish

erythrocytes, indicating its potential to cause genetic damage.[3] While these findings are for a

different, albeit structurally related, dye, they highlight the need for a thorough toxicological

assessment of Reactive Black 39.

A study on the cytotoxicity of several reactive dyes (not including Reactive Black 39) on

human keratinocyte (HaCaT) and hepatic (HepaRG) cell lines found that some reactive dyes

can induce cytotoxic effects, with the skin cell line appearing to be more sensitive.[14]

Environmental Fate
The environmental fate of reactive dyes is a significant concern due to their high water

solubility and the potential for a portion of the dye to be discharged into wastewater streams in

an unfixed, hydrolyzed form.[15] While specific studies on the environmental fate and

degradation of Reactive Black 39 are limited, research on the general class of dichlorotriazine

reactive dyes and other azo dyes provides some insights.

Azo dyes are generally resistant to aerobic biodegradation.[16] However, under anaerobic

conditions, the azo bond can be reductively cleaved, leading to the formation of aromatic

amines, which may themselves be toxic.[17] The dichlorotriazine group is subject to hydrolysis,

and the stability of the dye-fiber bond can be affected by pH.[18] Further research is needed to

fully understand the degradation pathways and the environmental impact of Reactive Black 39
and its potential degradation products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12373802?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

